N-Chlorosuccinimide
N-Chlorosuccinimide
N-chlorosuccinimide is a five-membered cyclic dicarboximide compound having a chloro substituent on the nitrogen atom. It is a pyrrolidinone and a dicarboximide. It derives from a succinimide.
Brand Name:
Vulcanchem
CAS No.:
128-09-6
VCID:
VC0042832
InChI:
InChI=1S/C4H4ClNO2/c5-6-3(7)1-2-4(6)8/h1-2H2
SMILES:
C1CC(=O)N(C1=O)Cl
Molecular Formula:
C4H4ClNO2
Molecular Weight:
133.53 g/mol
N-Chlorosuccinimide
CAS No.: 128-09-6
Reference Standards
VCID: VC0042832
Molecular Formula: C4H4ClNO2
Molecular Weight: 133.53 g/mol
CAS No. | 128-09-6 |
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Product Name | N-Chlorosuccinimide |
Molecular Formula | C4H4ClNO2 |
Molecular Weight | 133.53 g/mol |
IUPAC Name | 1-chloropyrrolidine-2,5-dione |
Standard InChI | InChI=1S/C4H4ClNO2/c5-6-3(7)1-2-4(6)8/h1-2H2 |
Standard InChIKey | JRNVZBWKYDBUCA-UHFFFAOYSA-N |
SMILES | C1CC(=O)N(C1=O)Cl |
Canonical SMILES | C1CC(=O)N(C1=O)Cl |
Boiling Point | 216.5 °C |
Colorform | Orthorhombic crystals Plates from carbon tetrachloride White crystalline powde |
Density | 1.65 g/cu cm at 25 °C |
Melting Point | 150.0 °C 150 °C |
Description | N-chlorosuccinimide is a five-membered cyclic dicarboximide compound having a chloro substituent on the nitrogen atom. It is a pyrrolidinone and a dicarboximide. It derives from a succinimide. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 0.11 M In water, 14 g/L at 25 °C Slightly soluble in water 1 g dissolves in about 70 mL water (1.43X10+4 mg/L) at 25 °C 1 g dissolves in about 150 mL alcohol, about 50 mL benzene; sparingly soluble in ether, chloroform, carbon tetrachloride Slightly soluble in ethanol, chloroform, benzene, lignin; soluble in acetone, acetic acid |
Synonyms | NCS; NSC 8748; Succinchlorimide; Succinic N-chloroimide NCS; NSC 8748; Succinchlorimide; Succinic N-Chloroimide |
Vapor Pressure | 7.78X10-3 mm Hg at 25 deg C (est) |
PubChem Compound | 31398 |
Last Modified | Nov 11 2021 |
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